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Compound Name: MCPP methyl ester-d3

Cat. No.: B12419445 Get Quote

MCPP Methyl Ester-d3: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

MCPP methyl ester-d3, a deuterated stable isotope-labeled internal standard. It is intended to

be a valuable resource for researchers, scientists, and drug development professionals utilizing

this compound in quantitative analytical studies. This document includes tabulated physical and

chemical data, detailed experimental protocols for its application as an internal standard, and

visualizations of experimental workflows.

Core Physical and Chemical Properties
MCPP methyl ester-d3 is the deuterated form of MCPP methyl ester, which is a derivative of

the common herbicide Mecoprop (MCPP). As a stable isotope-labeled compound, its primary

application is as an internal standard in quantitative analyses, such as gas chromatography-

mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), to

ensure accuracy and precision by correcting for analyte loss during sample preparation and

instrumental analysis.[1][2]

Precise experimental data for the physical and chemical properties of MCPP methyl ester-d3
are not extensively published. However, the properties of the non-deuterated forms, MCPP and
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MCPP methyl ester, provide a close approximation and are summarized below for reference.

Table 1: Physical and Chemical Properties of Mecoprop
(MCPP) and its Methyl Ester

Property Mecoprop (MCPP) MCPP Methyl Ester

Molecular Formula C₁₀H₁₁ClO₃ C₁₁H₁₃ClO₃

Molecular Weight 214.64 g/mol [3] 228.67 g/mol

Appearance
Colorless crystals or colorless

to brown solid.
No data available

Melting Point 94-95 °C No data available

Boiling Point Decomposes No data available

Solubility in Water 880 mg/L at 25 °C No data available

Solubility in Organic Solvents

Soluble in acetone, diethyl

ether, and ethanol (> 1000

g/kg at 20 °C)

No data available

Vapor Pressure 0.0000023 mmHg No data available

Stability

Stable under recommended

storage conditions; stable to

heat, hydrolysis, reduction,

and atmospheric oxidation.

Assumed to be a flammable

liquid based on similar methyl

esters.

Decomposition

Decomposes on heating,

producing toxic fumes

including hydrogen chloride.

No data available

Table 2: Properties of MCPP Methyl Ester-d3
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Property Value

Molecular Formula C₁₁H₁₀D₃ClO₃

Molecular Weight 231.69 g/mol

Primary Application
Internal standard for quantitative analysis by

NMR, GC-MS, or LC-MS.

Storage
Store under recommended conditions as per the

Certificate of Analysis.

Experimental Protocols
The primary utility of MCPP methyl ester-d3 is as an internal standard to improve the accuracy

of quantification of MCPP or related compounds in various matrices. The following is a

representative experimental protocol for the analysis of a target analyte in a biological matrix

using a deuterated internal standard, adapted from a similar procedure.

General Protocol for Quantitative Analysis using GC-MS
with a Deuterated Internal Standard
This protocol outlines the general steps for sample preparation and analysis.

Materials:

Biological sample (e.g., plasma, tissue homogenate)

MCPP methyl ester-d3 internal standard solution of known concentration

Extraction solvent (e.g., 2:1 v/v chloroform:methanol)

Butylated hydroxytoluene (BHT) or other antioxidant

0.9% NaCl solution

Derivatization agent (e.g., 2% v/v sulfuric acid in methanol)

Hexane
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Anhydrous sodium sulfate

GC-MS system

Procedure:

Sample Preparation:

Thaw the biological sample on ice.

To a known volume of the sample (e.g., 100 µL), add a precise volume of the MCPP
methyl ester-d3 internal standard solution.

Add 1 mL of the extraction solvent (chloroform:methanol with BHT).

Vortex the mixture vigorously for 2 minutes.

Phase Separation:

Add 200 µL of 0.9% NaCl solution and vortex again.

Centrifuge at 2000 x g for 10 minutes to separate the organic and aqueous phases.

Carefully transfer the lower organic phase to a new tube.

Derivatization (Transesterification):

Evaporate the collected organic phase to dryness under a gentle stream of nitrogen.

Add 1 mL of 2% sulfuric acid in methanol.

Incubate the sample at 60°C for 1 hour to convert the analyte to its methyl ester.

Cool the sample to room temperature.

Extraction of Methyl Esters:

Add 1 mL of hexane and 0.5 mL of water, and vortex to mix.
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Centrifuge to separate the phases.

Collect the upper hexane layer, which contains the fatty acid methyl esters.

Pass the hexane extract through a small column of anhydrous sodium sulfate to remove

any residual water.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the final extract into the GC-MS system.

Develop a suitable temperature program for the GC oven to achieve chromatographic

separation of the analyte and the internal standard.

Set the mass spectrometer to monitor for specific ions of the analyte and the deuterated

internal standard.

Quantification:

Calculate the ratio of the peak area of the analyte to the peak area of the MCPP methyl
ester-d3 internal standard.

Determine the concentration of the analyte in the original sample by comparing this ratio to

a calibration curve prepared with known concentrations of the analyte and a constant

concentration of the internal standard.

Visualizations
Workflow for Sample Analysis using an Internal
Standard
The following diagram illustrates the general workflow for a quantitative analytical experiment

utilizing MCPP methyl ester-d3 as an internal standard.
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Caption: General workflow for quantitative analysis using an internal standard.
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Logical Relationship in Quantitative Analysis
The diagram below illustrates the logical principle behind using a stable isotope-labeled internal

standard for accurate quantification.
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Caption: Principle of internal standard-based quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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